Cas no 6925-48-0 (Benzoic acid,4-[2-(4-aminophenyl)diazenyl]-)

• Product Name: Benzoic acid,4-[2-(4-aminophenyl)diazenyl]-
• CAS No: 6925-48-0
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• MDL: MFCD00025309
• CID: 512896
• PubChem ID: 81343
• Update Time: 2025-04-19

Benzoic acid,4-[2-(4-aminophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[2-(4-aminophenyl)diazenyl]-
• 4-[(4-aminophenyl)diazenyl]benzoic acid
• p-[(p-aminophenyl)azo]benzoic acid
• 4-(4-Amino-phenylazo)-benzoesaeure
• 4-(4'-aminophenylazo)benzoic acid
• 4-(p-Aminophenylazo)benzoic acid
• 4-aminoazobenzene-4'-carboxylic acid
• 4'-Amino-azobenzol-carbonsaeure-(4)
• AC1L314I
• Benzoic acid, 4-((4-aminophenyl)azo)-
• Benzoic acid, 4-[(4-aminophenyl)azo]-
• Benzoic acid, p-((p-aminophenyl)azo)-
• Benzoic acid, p-[(p-aminophenyl)azo]-
• NSC60414
• p-((p-Aminophenyl)azo)benzoic acid
• RBR7LFA3HU
• EINECS 230-047-4
• EN300-6499364
• AS-77652
• 4-[2-(4-Aminophenyl)diazenyl]benzoic acid
• DTXSID201246122
• DTXSID9064506
• D97227
• 4'-Aminoazobenzene-4-carboxylic acid
• 6925-48-0
• 787529-91-3
• 4-[(1Z)-2-(4-Aminophenyl)diazenyl]benzoic acid
• NS00036823
• 4-Amino-4'-azobenzenecarboxylic acid
• KJNBDJZDRNLJJG-FOCLMDBBSA-N
• Benzoic acid, 4-(2-(4-aminophenyl)diazenyl)-
• 4-((4-Aminophenyl)diazenyl)benzoicacid
• CS-0137346
• 4-[(E)-(4-Aminophenyl)diazenyl]benzoic acid #
• 259199-82-1
• NSC 60414
• DTXSID801250197
• AI3-52563
• SCHEMBL3994559
• AMY20774
• 4-(4-Aminophenylazo)benzoic acid
• Benzoic acid, 4-[(1E)-2-(4-aminophenyl)diazenyl]-
• p-(p-Aminophenylazo)benzoic acid
• 4-[(E)-2-(4-aminophenyl)diazen-1-yl]benzoic acid
• 4-((4-Aminophenyl)diazenyl)benzoic acid
• Benzoic acid, 4-[2-(4-aminophenyl)diazenyl]-
• KJNBDJZDRNLJJG-UHFFFAOYSA-N
• p-(p-aminophenylazo) benzoic acid
• 4-[(E)-(4-aminophenyl)azo]benzoic acid
• 4-[(1E)-2-(4-Aminophenyl)diazenyl]benzoic acid
• NSC-60414
• 4-[(1E)-2-(4-aminophenyl)diazen-1-yl]benzoic acid

• MDL： MFCD00025309
• Inchi： 1S/C13H11N3O2/c14-10-3-7-12(8-4-10)16-15-11-5-1-9(2-6-11)13(17)18/h1-8H,14H2,(H,17,18)/b16-15+
• InChI Key： KJNBDJZDRNLJJG-FOCLMDBBSA-N
• SMILES： OC(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 241.08523
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 88.04
• LogP: 3.96360